Cas no 103601-27-0 (MISOPROSTOL)
MISOPROSTOL structure
Product Name:MISOPROSTOL
CAS No:103601-27-0
MF:C22H38O5
MW:382.53412771225
CID:125744
PubChem ID:5282381
Update Time:2025-04-18
MISOPROSTOL Chemical and Physical Properties
Names and Identifiers
-
- MISOPROSTOL
- ACETOPHENONE,2-(1-IMIDAZOLYL)-4'-NITRO- HCL
- (±)-15-Deoxy-(16RS)-16-hydroxy-16-methyl-PGE1 Methyl Ester
- (±)-Methyl-(1R,2R,3R)-3-hydroxy-2-[(E)-(4RS)-4-hydroxy-4-methyl-1-octenyl]-5-oxocyclopentaneheptanoate
- (11a,13E)-(±)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic Acid Methyl Ester
- 7-{(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-méthyloct-1-én-1-yl]-5-oxocyclopentyl}heptanoate de méthyle
- Methyl (+-)-11-alpha,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
- Methyl (11alpha,13E)
- MISOPROSTOL [MART.]
- HMS3715K08
- CCG-221093
- Q-201409
- 59122-46-2
- MISOPROSTOL [USP MONOGRAPH]
- AKOS015899652
- HSDB 3573
- CCRIS 6859
- (+/-) methyl 11alpha, 16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- HMS3648F03
- MLS000028863
- Cytotec (TN)
- Misoprostol (USAN:USP:INN:BAN:JAN)
- (+-)-Methyl (1R,2R,3R)-3-hydroxy-2-((E)-(4RS)-4-hydroxy-4-methyl-1-octenyl)-5-oxocyclopentaneheptanoate
- Cytotec
- DTXCID70897
- Isprelor
- MISOPROSTOL (USP MONOGRAPH)
- MVI 200
- Misopess
- (+/-)-(11a,13E)-11,16-Dihydroxy-16-methyl-9-oxo-prost-13-en-1-oic acid methyl ester
- EX-A1774
- CAS-59122-46-2
- Misoprostol 1% Dispersion
- G02AD06
- rel-Methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
- methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-enyl)-5-oxocyclopentyl)heptanoate
- SC 29333
- (11-alpha,13E)-(+-)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic acid methyl ester
- 0E43V0BB57
- 103601-27-0
- Misoprostol, United States Pharmacopeia (USP) Reference Standard
- MISOPROSTOL [ORANGE BOOK]
- DTXSID7020897
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester,(11a,13E)-
- MFCD00274550
- XP-16J
- (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- MISOPROSTOL (MART.)
- SMR000058558
- F88033
- (+/-) methyl-11alpha,16-dihydroxy-16-methyl-9-oxoprost13E-en-1-oate
- Misoprost
- Misoprostil
- Misogon
- GyMiso
- SR-01000695425
- methyl (11alpha,13E)-11,16-dihydroxy-16-methyl-9-oxoprost-13-en-1-oate
- Tox21_112010
- Misoprostol (JAN/USP/INN)
- Misoprostol, >=99% (HPLC)
- Misoprostol, European Pharmacopoeia (EP) Reference Standard
- Misotac
- SMP1_000193
- Misoprostol, 1% in cellulose
- AS-83017
- Misoprostolum (INN-Latin)
- CHEMBL606
- BRN 4155643
- Misoprostol for system suitability, European Pharmacopoeia (EP) Reference Standard
- 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid methyl ester
- D00419
- GTPL1936
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(1E)-4-hydroxy-4-methyloct-1-en-1-yl]-5-oxocyclopentyl]heptanoate
- A832173
- MISOPROSTOL [MI]
- methyl 7-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoate
- (+/-) methyl 11alpha,16-dihydroxy-16-methyl-9-oxoprost-13E-en-1-oate
- NCGC00162445-02
- misoprostolo
- Q416025
- 9-Oxo-11alpha,16-Dihydroxy-16-Methyl-Prost-13E-en-1-Oic Acid, Methyl Ester
- HMS2090L10
- BRD-A50310035-001-01-6
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-
- MISOPROSTOL [INN]
- SR-01000695425-2
- AB00513745-05
- MISOPROSTOL [WHO-DD]
- CAS_59122-46-2
- Misoprostol [USAN:USP:INN:BAN:JAN]
- (+/-)-METHYL (1R,2R,3R)-3-HYDROXY-2-((E)-(4RS)-4-HYDROXY-4-METHYL-1-OCTENYL)-5-OXOCYCLOPENTANEHEPTANOATE
- SCHEMBL7787
- 62015-39-8
- 1ST11389
- (+/-)-15-Deoxy-(16RS)-16-hydroxy-16-methylprostaglandin E1 methyl ester
- NCGC00162445-01
- 848849-83-2
- DB00929
- MISOPROSTOL [HSDB]
- 884-81-1
- PROST-13-EN-1-OIC ACID, 11,16-DIHYDROXY-16-METHYL-9-OXO-, METHYL ESTER, (11.ALPHA.,13E)-(+/-)-
- MISOPROSTOL COMPONENT OF ARTHROTEC
- A02BB01
- ARTHROTEC COMPONENT MISOPROSTOL
- misoprostol (methyl ester)
- Misodel
- Misotol
- MISOPROSTOL [USAN]
- REGID_for_CID_5282381
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11alpha,13E)-(+-)-
- Misoprostolum [INN-Latin]
- UNII-0E43V0BB57
- Misoprostol 1%
- EN300-7483126
- MISOPROSTOL (USP-RS)
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate
- SC-29333
- MISOPROSTOL [USP-RS]
- MISOPROSTOL [EP MONOGRAPH]
- Misoprostolum
- MISOPROSTOL [JAN]
- methyl 7-[(1R,2R,3R)-2-[(E)-4-methyl-4-oxidanyl-oct-1-enyl]-3-oxidanyl-5-oxidanylidene-cyclopentyl]heptanoate
- CHEBI:63610
- NCGC00162445-03
- MISOPROSTOL [VANDF]
- MISOPROSTOL (EP MONOGRAPH)
- SR-01000695425-4
- Prost-?13-?en-?1-?oic acid, 11,?16-?dihydroxy-?16-?methyl-?9-?oxo-?, methyl ester, (11alpha,?13E)?-?, mixt. with cellulose 2-?hydroxypropyl methyl ether
- BDBM85606
- CHEBI:94387
- OJLOPKGSLYJEMD-URPKTTJQSA-N
- HY-B0610
- NS00005831
-
- Inchi: 1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1
- InChI Key: OJLOPKGSLYJEMD-URPKTTJQSA-N
- SMILES: O[C@@H]1CC([C@H](CCCCCCC(=O)OC)[C@H]1/C=C/CC(C)(CCCC)O)=O
Computed Properties
- Exact Mass: 382.27192431g/mol
- Monoisotopic Mass: 382.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 14
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- LogP: 3.6
MISOPROSTOL Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
103601-27-0 (MISOPROSTOL) Related Products
- 59122-46-2(Misoprostol)
- 49852-81-5(prostaglandin D2 methyl ester)
- 69685-22-9(Butaprost)
- 70667-26-4(Cyclopentaneheptanoicacid, 3-hydroxy-2-[(1E,3S,5S)-3-hydroxy-5-methyl-1-nonen-1-yl]-e,5-dioxo-, methyl ester,(1R,2R,3R)-)
- 69648-38-0(Butaprost)
- 58717-36-5(rac-11-epi-Misoprostol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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